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Compound of Interest

4-Methylthiophene-2-
Compound Name:
carbaldehyde

cat. No.: B1351181

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Methylthiophene-2-
carbaldehyde, a key intermediate in various chemical syntheses. The document outlines its
chemical identity, physicochemical properties, relevant experimental protocols, and its
applications, particularly within the realm of pharmaceutical research and development.

Chemical Identity

o CAS Number: 6030-36-0[1][2][3][4]

e Synonyms: 4-Methylthiophene-2-carboxaldehyde, 2-Formyl-4-methylthiophene, 4-Methyl-2-
thiophenecarbaldehyde[1][2][3]

Physicochemical Properties

The quantitative data for 4-Methylthiophene-2-carbaldehyde are summarized in the table
below for easy reference and comparison.
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Property Value Reference
Molecular Formula CeHeOS [1103114]
Molecular Weight 126.18 g/mol [11[2][5]
Appearance .Colf)rless to red to green clear 3]
liquid

Form Liquid [2]

Boiling Point 88-92 °C at 5 mmHg [2]

Density 1.025 g/mL at 25 °C [2]

Refractive Index

n20/D 1.578

[2]

Flash Point 92 °C (197.6 °F) [2]

Purity > 95% (GC) to 97% [11[2][3]
HVXCGIPRXBJIRK-

InChl Key [2][5]
UHFFFAOYSA-N

SMILES Cclcsc(C=0)cl [2]

Applications in Research and Drug Development

4-Methylthiophene-2-carbaldehyde is a versatile building block with significant applications in

several areas of chemical and pharmaceutical research:

o Organic Synthesis: It serves as a crucial intermediate in the synthesis of more complex

organic molecules and heterocyclic compounds.[3] The thiophene moiety is a common

scaffold in biologically active compounds.

o Pharmaceutical Development: This compound is explored for its potential in drug design and

the development of new therapeutic agents.[3] Thiophene derivatives are known to exhibit a

wide range of biological activities, including antibacterial, anti-inflammatory, and antitumor

properties.[6][7]
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e Flavor and Fragrance Industry: Due to its unique aromatic properties, it is utilized as a
flavoring agent in food products and as a component in perfumes.[3]

o Material Science: It is used in the formulation of specialty polymers and coatings,
contributing to enhanced durability and chemical resistance.[3]

Experimental Protocols

A common method for the synthesis of thiophene-2-carbaldehydes is the Vilsmeier-Haack
reaction. The following is a representative protocol for the formylation of 3-methylthiophene to
yield 4-methylthiophene-2-carbaldehyde.

Synthesis of 4-Methylthiophene-2-carbaldehyde via Vilsmeier-Haack Reaction

Materials:

3-Methylthiophene

e Phosphorus oxychloride (POCIs)

e N,N-Dimethylformamide (DMF)

¢ Dichloromethane (DCM)

e Sodium acetate

o Water

e Ice

¢ Sodium bicarbonate (NaHCO3s) solution
e Brine

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:
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 In a three-necked round-bottom flask equipped with a dropping funnel, a mechanical stirrer,
and a calcium chloride tube, place N,N-dimethylformamide (DMF) and cool the flask in an ice
bath.

e Slowly add phosphorus oxychloride (POCIs) dropwise to the cooled DMF with constant
stirring. The temperature should be maintained below 10 °C.

» After the addition is complete, allow the mixture to stir for an additional 30 minutes at room
temperature to form the Vilsmeier reagent.

o Dissolve 3-methylthiophene in a suitable solvent like dichloromethane (DCM) and add it
dropwise to the Vilsmeier reagent.

 After the addition, the reaction mixture is typically heated to around 40-50 °C and stirred for
several hours until the reaction is complete (monitored by TLC).

o Cool the reaction mixture in an ice bath and slowly pour it onto crushed ice.

o Neutralize the mixture by the careful addition of a saturated sodium bicarbonate (NaHCO3)
solution until the pH is approximately 7.

o Transfer the mixture to a separatory funnel and extract the product with dichloromethane.
o Combine the organic layers and wash sequentially with water and brine.

o Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate the
solvent under reduced pressure.

e The crude product can be purified by vacuum distillation or column chromatography on silica
gel to yield pure 4-methylthiophene-2-carbaldehyde.

Visualized Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 4-Methylthiophene-2-
carbaldehyde via the Vilsmeier-Haack reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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